cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol hydrochloride cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol hydrochloride
Brand Name: Vulcanchem
CAS No.: 1212377-79-1
VCID: VC20825775
InChI: InChI=1S/C9H19NO.ClH/c1-9(10-2)6-4-3-5-8(9)7-11;/h8,10-11H,3-7H2,1-2H3;1H/t8-,9-;/m0./s1
SMILES: CC1(CCCCC1CO)NC.Cl
Molecular Formula: C9H20ClNO
Molecular Weight: 193.71 g/mol

cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol hydrochloride

CAS No.: 1212377-79-1

Cat. No.: VC20825775

Molecular Formula: C9H20ClNO

Molecular Weight: 193.71 g/mol

* For research use only. Not for human or veterinary use.

cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol hydrochloride - 1212377-79-1

Specification

CAS No. 1212377-79-1
Molecular Formula C9H20ClNO
Molecular Weight 193.71 g/mol
IUPAC Name [(1R,2S)-2-methyl-2-(methylamino)cyclohexyl]methanol;hydrochloride
Standard InChI InChI=1S/C9H19NO.ClH/c1-9(10-2)6-4-3-5-8(9)7-11;/h8,10-11H,3-7H2,1-2H3;1H/t8-,9-;/m0./s1
Standard InChI Key XXXPITZKQGKERU-OZZZDHQUSA-N
Isomeric SMILES C[C@@]1(CCCC[C@H]1CO)NC.Cl
SMILES CC1(CCCCC1CO)NC.Cl
Canonical SMILES CC1(CCCCC1CO)NC.Cl

Introduction

Physical and Chemical Properties

cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol hydrochloride possesses distinctive physical and chemical properties that define its behavior and potential applications. Understanding these properties is essential for researchers working with this compound.

Basic Identification Parameters

The compound is identified by several key parameters that distinguish it from other similar substances:

ParameterValueSource
CAS Number1212377-79-1
MDL NumberMFCD07783055
Molecular FormulaC₉H₁₉NO·HCl
Molecular Weight193.716 g/mol
Standard PurityNLT 98%

Physical Properties

The physical properties of the free base form (cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol) provide insight into the behavior of the compound before salt formation:

Physical PropertyValueSource
Density0.95 g/cm³
Boiling Point234.8°C at 760 mmHg
Flash Point71.6°C
Index of Refraction1.479

The hydrochloride salt form would have different physical properties, typically with higher melting point and improved water solubility compared to the free base.

Structural Characteristics

Molecular Structure Analysis

The structure of cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol hydrochloride features a cyclohexyl ring with three key substituents: a methyl group, a methylamino group, and a methanol group. The cis configuration specifically indicates that the methanol group and the methylamino group are oriented on the same side of the cyclohexane ring plane . The nitrogen atom of the methylamino group is protonated and paired with a chloride counterion in the hydrochloride salt form .

Related Structural Analogs

It is worth noting that a similar compound exists with a cyclopentyl ring instead of a cyclohexyl ring: cis-(2-Methyl-2-methylamino-cyclopentyl)-methanol. This analog has the CAS number 421765-87-9 and a molecular formula of C₈H₁₇NO, with a lower molecular weight of 143.23 g/mol . The structural relationship between these compounds represents an interesting avenue for comparative analysis in structure-activity relationship studies, as ring size can significantly influence molecular behavior and biological activity.

Physicochemical Parameters

Several key physicochemical parameters are relevant to understanding the compound's behavior in biological systems:

ParameterValueSource
LogP1.53790 (free base)
Polar Surface Area (PSA)32.26000
Exact Mass157.14700 (free base)

The LogP value of 1.53790 indicates moderate lipophilicity, suggesting a balance between water solubility and membrane permeability. The relatively low polar surface area of 32.26 further suggests potential for membrane permeability, which could be relevant for biological applications.

Applications and Uses

Research Applications

cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol hydrochloride is primarily designated for research and industrial purposes. The compound is categorized as a bioactive small molecule, suggesting potential biological activity or pharmacological relevance . Its specific applications in research contexts may include:

  • As a synthetic intermediate in organic chemistry

  • As a structural scaffold for medicinal chemistry research

  • As a reference standard for analytical purposes

  • As a potential pharmacological probe for investigating biological systems

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